N-(1-phenylethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(1-phenylethyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H19NOS/c1-14(15-8-4-2-5-9-15)18-17(19)12-13-20-16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,18,19)
• InChI Key: FWUUPNMRWQLNLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(1-phenylethyl)-3-(phenylthio)propanamide, also known as NPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NPTP is a propanamide derivative that has a phenyl group attached to the nitrogen atom and a phenylthio group attached to the carbon atom. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(1-phenylethyl)-3-(phenylthio)propanamide is not fully understood, but it is believed to act on various targets in the body, including the endocannabinoid system, the TRPV1 receptor, and the PPARγ receptor. This compound has been shown to activate the endocannabinoid system, which is involved in regulating various physiological processes, including pain sensation, appetite, and mood. This compound has also been shown to activate the TRPV1 receptor, which is involved in pain sensation and inflammation. Additionally, this compound has been shown to activate the PPARγ receptor, which is involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation through the activation of the endocannabinoid system. In neuroprotection, this compound has been shown to reduce oxidative stress and inflammation, which can lead to the development of neurodegenerative diseases. In cardiovascular disease, this compound has been studied for its potential to reduce hypertension and improve cardiac function by activating the PPARγ receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-phenylethyl)-3-(phenylthio)propanamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound has been shown to have low toxicity and minimal side effects, making it a safe compound to use in lab experiments. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(1-phenylethyl)-3-(phenylthio)propanamide. One area of research is the development of novel this compound derivatives with improved pharmacological properties. Another area of research is the investigation of this compound's potential therapeutic applications in other areas, such as inflammation, pain management, and metabolic disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds in the body.

Synthesis Methods

N-(1-phenylethyl)-3-(phenylthio)propanamide can be synthesized using a variety of methods, including the reaction of phenylthioacetic acid with phenylacetic acid in the presence of thionyl chloride and triethylamine. Another method involves the reaction of 3-chloropropanoic acid with phenylthioacetonitrile in the presence of sodium hydride. These methods have been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N-(1-phenylethyl)-3-(phenylthio)propanamide has been studied for its potential therapeutic applications in various areas, including cancer treatment, neuroprotection, and cardiovascular disease. In cancer treatment, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroprotection, this compound has been shown to reduce oxidative stress and inflammation, which can lead to neurodegenerative diseases. In cardiovascular disease, this compound has been studied for its potential to reduce hypertension and improve cardiac function.